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Compound of Interest

Compound Name: 1-(2-bromoethyl)-1H-pyrazole
CAS No.: 119291-22-4
Cat. No.: B049434

Get Quote

Core Physicochemical & Synthetic Profile

Executive Summary 1-(2-Bromoethyl)-1H-pyrazole (CAS: 119291-22-4) is a bifunctional

heterocyclic intermediate used primarily as a "linker" module in drug discovery.[1] It enables the
introduction of the pyrazole pharmacophore—a privileged scaffold in kinase inhibitors and anti-
inflammatory agents—into larger molecular architectures via nucleophilic substitution at the
bromoethyl tail.

Physicochemical Profile

The molecular weight of 1-(2-bromoethyl)-1H-pyrazole is 175.03 g/mol .[1][2] Due to the
presence of a single bromine atom, the compound exhibits a characteristic isotopic signature in
mass spectrometry, splitting the molecular ion signal into two nearly equal peaks (

and
).
Key Data Table
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Property Value Notes
Molecular Weight 175.03 g/mol Average mass
Monoisotopic Mass 173.98 (79Br) / 175.98 (81Br) ~1:1 intensity ratio
C
Molecular Formula H
BrN
CAS Number 119291-22-4
Physical State Colorless to pale yellow May solidify at low temps
liquid/oil
Boiling Point 80-82 °C @ 2 Torr Vacuum distillation required
Density ~1.55 g/cm?3 Estimated

Soluble in DCM, CHCI
Solubility Hydrophobic linker
, DMSO, MeOH

Synthesis Protocol: N-Alkylation Strategy

The synthesis involves the nucleophilic substitution (

) of 1H-pyrazole on 1,2-dibromoethane.[1] A critical challenge in this reaction is preventing the
formation of the dimer, 1,2-di(1H-pyrazol-1-yl)ethane, where both bromine atoms are displaced
by pyrazole units.[1]

Reaction Logic & Control

To ensure mono-alkylation, 1,2-dibromoethane is used in large excess (typically 3—-5
equivalents).[1] This statistical bias ensures that a pyrazolate anion is far more likely to
encounter a fresh dibromide molecule than a mono-alkylated product.[1]

Step-by-Step Methodology

Reagents:
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1H-Pyrazole (1.0 eq)[1][2]
1,2-Dibromoethane (4.0 eq)[1]
Base: Sodium Hydride (NaH, 60% in oil, 1.2 eq) OR Potassium Carbonate (K

CO
, 2.0 eq)

Solvent: Anhydrous DMF or Acetonitrile (MeCN)

Protocol:

Activation: In a flame-dried flask under nitrogen, dissolve 1H-pyrazole in anhydrous MeCN.

Deprotonation: Add K

CO
(or NaH at 0°C) and stir for 30 minutes to generate the pyrazolate anion.

Addition: Add 1,2-dibromoethane (4.0 eq) rapidly. Crucial: Do not add dropwise; high local
concentration of electrophile is desired.

Reflux: Heat the mixture to reflux (80°C) for 12—16 hours. Monitor by TLC (Hexane:EtOAc
3:1).

Workup: Cool to room temperature. Filter off inorganic salts. Concentrate the filtrate to
remove MeCN and excess 1,2-dibromoethane (recoverable by distillation).[1]

Purification: The residue is often an oil. Purify via vacuum distillation (bp ~80°C @ 2 mmHQg)
or flash column chromatography (SiO

, eluting with Hexane/EtOAc gradient) to isolate the mono-alkylated product from traces of
the dimer.

Reaction Workflow Diagram
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Caption: Kinetic pathway favoring mono-alkylation via excess electrophile stoichiometry.[1]

Analytical Characterization

Verifying the identity of 1-(2-bromoethyl)-1H-pyrazole requires confirming the integrity of the
ethyl chain and the presence of the bromine atom.[1]

Mass Spectrometry (MS)

The most distinct feature is the isotopic pattern caused by Bromine (79Br and 81Br natural
abundance is ~50:50).

e M+ peak: ~174/176 amu.
o Pattern: A"doublet" of equal intensity separated by 2 mass units.

o Fragmentation: Loss of Br (M-79/81) leads to a cation at m/z ~95 (ethyl-pyrazole).[1]

Nuclear Magnetic Resonance (1H NMR)

The symmetry of the pyrazole ring is broken upon N-alkylation. The ethyl chain appears as two
distinct triplets.
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Chemical Shift
Proton ( L . Assignment
. Multiplicity Integration .
Environment Logic
» Ppm)
Deshielded,
Pyrazole H-3 7.50 -7.60 Doublet (d) 1H adjacent to N2.
[1]
Deshielded,
Pyrazole H-5 7.40 —7.55 Doublet (d) 1H adjacent to N1
(alkylated).[1]
) Shielded, beta-
Pyrazole H-4 6.20 - 6.30 Triplet/dd 1H .
position.[1]
Deshielded b
N-CH 4.40 - 455 Triplet (t) 2H _ Y
Nitrogen.[1]
CH , Deshielded by
3.70-3.85 Triplet (t) 2H ]
Br Bromine.[1]

Note: Shifts are approximate (CDCI

) and depend on concentration. The N-CH

is always downfield of the CH

-Br due to the higher electronegativity of Nitrogen in the aromatic ring context.[1]

Spectral Logic Diagram
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Caption: 1H NMR assignment logic correlating structural environments to chemical shift
regions.

Applications in Drug Discovery

1-(2-Bromoethyl)-1H-pyrazole serves as a strategic "warhead" or linker in medicinal
chemistry.[1]

e Fragment-Based Drug Design (FBDD): It is used to append a pyrazole ring—a bioisostere
for imidazole or phenol—to a core scaffold.[1] The pyrazole nitrogen (N2) can act as a
hydrogen bond acceptor in kinase hinge regions.

o Synthesis of Pyrazolyl-Ethylamines: Displacement of the bromine with amines (e.qg.,
piperazine, morpholine) yields ethyl-linked pyrazole amines, common motifs in GPCR
ligands (e.g., Dopamine or Serotonin receptor antagonists).
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o Covalent Probes: While less common than acrylamides, bromoethyl groups can serve as
mild electrophiles for cysteine tagging in proteomic profiling, though usually converted to
more reactive species first.

Safety & Handling
» Hazard Class: Alkylating Agent.
e GHS Classification: Skin Irritant (H315), Eye Irritant (H319).

» Specific Risk: As a bromo-ethyl derivative, it is a potential lachrymator and mutagen.[1] It can
alkylate DNA bases.

o Storage: Store at 2—8°C under inert atmosphere (Argon/Nitrogen). Protect from light to
prevent homolytic cleavage of the C-Br bond (browning).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b049434/docs#technical-guide-1-2-bromoethyl-1h-
pyrazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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